Cas no 1465231-02-0 (1H-Indole-5-methanamine, 1-hexyl-)

1H-Indole-5-methanamine, 1-hexyl-, is a substituted indole derivative featuring a hexyl group at the 1-position and an aminomethyl moiety at the 5-position. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility, serving as a key intermediate for the development of pharmacologically active molecules. The hexyl chain enhances lipophilicity, potentially improving membrane permeability, while the aminomethyl group offers a reactive site for further functionalization. Its well-defined structure and purity make it suitable for research applications, particularly in the study of indole-based scaffolds. The compound is typically handled under controlled conditions to ensure stability.
1H-Indole-5-methanamine, 1-hexyl- structure
1465231-02-0 structure
Product name:1H-Indole-5-methanamine, 1-hexyl-
CAS No:1465231-02-0
MF:C15H22N2
MW:230.348583698273
MDL:MFCD20086207
CID:4784996

1H-Indole-5-methanamine, 1-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-methanamine, 1-hexyl-
    • MDL: MFCD20086207
    • Inchi: 1S/C15H22N2/c1-2-3-4-5-9-17-10-8-14-11-13(12-16)6-7-15(14)17/h6-8,10-11H,2-5,9,12,16H2,1H3
    • InChI Key: NTAGBNBAHUZDBN-UHFFFAOYSA-N
    • SMILES: N1(CCCCCC)C2=C(C=C(CN)C=C2)C=C1

1H-Indole-5-methanamine, 1-hexyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
191656-2.500g
(1-Hexyl-1H-indol-5-yl)methanamine, 95%
1465231-02-0 95%
2.500g
$1898.00 2023-09-09

Additional information on 1H-Indole-5-methanamine, 1-hexyl-

Comprehensive Overview of 1H-Indole-5-methanamine, 1-hexyl- (CAS No. 1465231-02-0)

1H-Indole-5-methanamine, 1-hexyl- (CAS No. 1465231-02-0) is a specialized organic compound that belongs to the indole family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the hexyl group and the indole core structure makes it a versatile intermediate for various synthetic pathways. Researchers and industries are increasingly exploring its properties to develop innovative solutions in drug discovery and functional materials.

The molecular structure of 1H-Indole-5-methanamine, 1-hexyl- features an indole ring substituted with a methanamine group at the fifth position and a hexyl chain at the first position. This unique arrangement contributes to its distinct chemical reactivity and solubility characteristics. The compound is often utilized in the synthesis of more complex molecules, particularly in the development of bioactive compounds. Its CAS number 1465231-02-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature.

One of the most discussed topics in the context of 1H-Indole-5-methanamine, 1-hexyl- is its role in drug discovery. The indole scaffold is a common motif in many biologically active molecules, including neurotransmitters and anticancer agents. The addition of the hexyl side chain can enhance lipophilicity, potentially improving membrane permeability and bioavailability. This makes the compound a valuable building block for medicinal chemists aiming to optimize drug candidates. Recent studies have highlighted its potential in targeting central nervous system (CNS) disorders, a hot topic in pharmaceutical research.

In addition to its pharmaceutical applications, 1H-Indole-5-methanamine, 1-hexyl- is also explored in agrochemical research. The indole derivatives are known for their role in plant growth regulation and pest control. The hexyl substitution could offer improved stability and efficacy in formulations designed for crop protection. This aligns with the growing demand for sustainable and efficient agricultural solutions, a key concern in today's environmentally conscious market.

The synthesis of 1H-Indole-5-methanamine, 1-hexyl- typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to enhance yield and purity. These methods are frequently searched by chemists looking for efficient synthetic routes, making this compound a subject of interest in green chemistry discussions. The push for sustainable synthesis methods is a major trend in the chemical industry, and this compound fits well into that narrative.

From a commercial perspective, the demand for 1H-Indole-5-methanamine, 1-hexyl- is expected to rise, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. The CAS number 1465231-02-0 is often used as a search term by procurement specialists, highlighting the importance of accurate and detailed product descriptions for SEO optimization.

In summary, 1H-Indole-5-methanamine, 1-hexyl- (CAS No. 1465231-02-0) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new potentials for this molecule, its relevance in cutting-edge scientific endeavors is likely to grow, making it a compound worth watching in the coming years.

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